Cas no 958026-98-7 (tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 958026-98-7
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• MDL: MFCD27987024
• CID: 2094222
• PubChem ID: 68521328
• Update Time: 2025-04-21

tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-Butyl 4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
• 1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine
• tert-butyl (4E)-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
• CS-0048521
• MFCD27987024
• AKOS025290970
• KYIWNEHNGQWVBP-ZRDIBKRKSA-N
• SCHEMBL3126731
• (E)-tert-butyl 4-{(ethoxycarbonyl)methylene}-3,3-dimethylpiperidine-1-carboxylate
• 1-Boc-4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine, AldrichCPR
• 958026-98-7
• AS-34001
• (E)-tert-Butyl4-(2-ethoxy-2-oxoethylidene)-3,3-dimethylpiperidine-1-carboxylate
• tert-Butyl (4E)-4-(2-ethoxy-2-oxo-ethylidene)-3,3-dimethyl-piperidine-1-carboxylate

• MDL： MFCD27987024
• Inchi： 1S/C16H27NO4/c1-7-20-13(18)10-12-8-9-17(11-16(12,5)6)14(19)21-15(2,3)4/h10H,7-9,11H2,1-6H3/b12-10+
• InChI Key： KYIWNEHNGQWVBP-ZRDIBKRKSA-N
• SMILES： O(C(C)(C)C)C(N1CC/C(=C\C(=O)OCC)/C(C)(C)C1)=O

Computed Properties

• Exact Mass: 297.19400834Da
• Monoisotopic Mass: 297.19400834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų